3-(4-Hydroxy-2-nitrophenyl)pyridine

• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 3-nitro-4-pyridin-3-ylphenol
• InChI: InChI=1S/C11H8N2O3/c14-9-3-4-10(11(6-9)13(15)16)8-2-1-5-12-7-8/h1-7,14H
• InChI Key: PRKQPNISRUIQJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(C=C(C=C2)O)[N+](=O)[O-]

Description

3-(4-Hydroxy-2-nitrophenyl)pyridine is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.235 g of 3-(4-methoxy-2-nitrophenyl)pyridine was dissolved in 100 ml of a 47% aqueous solution of hydrogen bromide, and the solution was stirred at a bath temperature of 120° C. for 8 hours. After cooling, the reaction mixture was adjusted to pH 3-4 with a 50% aqueous solution of sodium hydroxide, neutralized with sodium hydrogen carbonate, and extracted with ethyl acetate. The solvent was evaporated, and the crude crystals were recrystallized from ethyl acetate to give 477 mg of 3-(4-hydroxy-2-nitrophenyl)pyridine. The recrystallization mother liquor was subjected to silica gel column chromatography, and the column was eluted with a 50:1 mixture of chloroform and ethanol. The solvent was evaporated to give 331 mg of the above compound. The total amount of the above compound was 808 mg (yield 69.7%).